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Compound of Interest

Compound Name: §5J000291942

Cat. No.: B2752707

For Researchers, Scientists, and Drug Development Professionals

Introduction

S$J000291942 is a small molecule activator of the canonical Bone Morphogenetic Protein
(BMP) signaling pathway.[1][2] BMPs are a group of signaling molecules belonging to the
transforming growth factor-beta (TGF-3) superfamily, which play crucial roles in embryonic
development and tissue homeostasis. Activation of the BMP pathway by SJ000291942 |eads to
the phosphorylation of downstream mediators, primarily SMAD1/5/8, and subsequent
regulation of target gene expression. This document provides detailed protocols for assessing
the in vitro and in vivo efficacy of SJ000291942.

Mechanism of Action: BMP Signaling Pathway

$J000291942 activates the canonical BMP signaling pathway. This pathway is initiated by the
binding of BMP ligands to type 1l BMP receptors (BMPRII), which then recruit and
phosphorylate type | BMP receptors (BMPRI). The activated BMPRI, in turn, phosphorylates
the receptor-regulated SMADs (R-SMADs), specifically SMAD1, SMADS5, and SMADS. These
phosphorylated R-SMADs form a complex with the common mediator SMAD4 (Co-SMAD),
which then translocates to the nucleus to regulate the transcription of BMP target genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for Measuring
SJ000291942 Efficacy]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2752707#techniques-for-measuring-sj000291942-
efficacy]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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